2-Methyl-8-(trifluoromethoxy)-4H-benzo[d][1,3]oxazin-4-one

• Molecular Formula: C10H6F3NO3
• Molecular Weight: 245.15 g/mol
• IUPAC Name: 2-methyl-8-(trifluoromethoxy)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C10H6F3NO3/c1-5-14-8-6(9(15)16-5)3-2-4-7(8)17-10(11,12)13/h2-4H,1H3
• InChI Key: DBQZLRRDPBNYGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2OC(F)(F)F)C(=O)O1

Description

2-Methyl-8-(trifluoromethoxy)-4H-benzo[d][1,3]oxazin-4-one is a synthetic organic compound that belongs to the class of oxazinones. This compound is characterized by the presence of a trifluoromethoxy group and a methyl group attached to a benzo[d][1,3]oxazin-4-one core. The trifluoromethoxy group imparts unique chemical and physical properties to the compound, making it of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-8-(trifluoromethoxy)-4H-benzo[d][1,3]oxazin-4-one typically involves the introduction of the trifluoromethoxy group through a trifluoromethoxylation reaction. One common method is the use of trifluoromethoxylating reagents such as trifluoromethyl ethers. The reaction conditions often involve the use of a base, such as potassium carbonate, and a solvent like dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve large-scale trifluoromethoxylation reactions using optimized conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-8-(trifluoromethoxy)-4H-benzo[d][1,3]oxazin-4-one can undergo various types of chemical reactions, including:

Substitution Reactions: The trifluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

Cyclization Reactions: The oxazinone core can undergo cyclization reactions to form more complex ring structures.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and bases like sodium hydroxide. The reactions are typically carried out under controlled temperatures and in solvents like ethanol or acetonitrile.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation reactions may produce oxidized forms of the compound.

Scientific Research Applications

2-Methyl-8-(trifluoromethoxy)-4H-benzo[d][1,3]oxazin-4-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and materials.

Biology: Investigated for its potential biological activities, such as antiviral and antifungal properties.

Medicine: Explored for its potential therapeutic applications, including as a candidate for drug development.

Industry: Utilized in the development of new materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 2-Methyl-8-(trifluoromethoxy)-4H-benzo[d][1,3]oxazin-4-one involves its interaction with specific molecular targets and pathways. The trifluoromethoxy group can enhance the compound’s ability to interact with biological molecules, potentially leading to inhibition of enzymes or disruption of cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other oxazinones and trifluoromethoxy-substituted molecules, such as:

• 4-Methyl-2-trifluoromethyl-1,3-oxazin-6-one
• 2-Trifluoromethyl-1,3-oxazin-6-ones

Uniqueness

2-Methyl-8-(trifluoromethoxy)-4H-benzo[d][1,3]oxazin-4-one is unique due to the specific combination of the trifluoromethoxy group and the oxazinone core. This combination imparts distinct chemical and physical properties, such as increased stability and reactivity, making it valuable for various scientific and industrial applications.